Cas no 1804241-33-5 (2-Ethoxy-6-nitrophenylhydrazine)

• Product Name: 2-Ethoxy-6-nitrophenylhydrazine
• CAS No: 1804241-33-5
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 4934586
• Update Time: 2025-06-11

2-Ethoxy-6-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-6-nitrophenylhydrazine

• Inchi： 1S/C8H11N3O3/c1-2-14-7-5-3-4-6(11(12)13)8(7)10-9/h3-5,10H,2,9H2,1H3
• InChI Key： FXHNDYLAAVOYDI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 1.9
• Topological Polar Surface Area: 93.1

Additional information on 2-Ethoxy-6-nitrophenylhydrazine

Introduction to 2-Ethoxy-6-nitrophenylhydrazine (CAS No. 1804241-33-5) and Its Applications in Modern Chemical Research

2-Ethoxy-6-nitrophenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1804241-33-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its ethoxy and nitro functional groups, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Its unique structural properties make it particularly valuable in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The ethoxy substituent at the para position relative to the nitro group imparts distinct reactivity, enabling its participation in a wide range of chemical transformations. These include nucleophilic aromatic substitution reactions, condensation reactions with carbonyl compounds to form hydrazones, and coupling reactions with alkynes via Sonogashira coupling. Such reactivities are exploited in synthetic pathways aimed at constructing complex molecular architectures essential for drug discovery.

In recent years, 2-Ethoxy-6-nitrophenylhydrazine has been explored as a key building block in the synthesis of hydrazine-based drugs. Hydrazine derivatives are well-known for their biological activity, with applications ranging from antitubercular agents to treatments for neurodegenerative diseases. The nitro group in this compound not only enhances its reactivity but also contributes to its pharmacological properties by influencing electronic distribution and metabolic stability.

One of the most compelling aspects of 2-Ethoxy-6-nitrophenylhydrazine is its role in the development of inhibitors targeting enzyme-catalyzed processes relevant to human health. For instance, researchers have utilized this compound to synthesize inhibitors of lipoxygenase and cyclooxygenase enzymes, which are implicated in inflammatory responses. The ethoxy group facilitates selective modifications that enhance binding affinity to target enzymes, thereby improving drug efficacy.

Advances in computational chemistry have further highlighted the potential of 2-Ethoxy-6-nitrophenylhydrazine as a scaffold for drug design. Molecular modeling studies indicate that its rigid aromatic core can be optimized to interact with specific binding pockets in biological targets. This has led to the development of novel analogs with improved pharmacokinetic profiles, including enhanced solubility and reduced toxicity.

The pharmaceutical industry has also shown interest in 2-Ethoxy-6-nitrophenylhydrazine for its potential use in prodrug formulations. Prodrugs are designed to improve drug delivery by converting into active forms within the body. The hydrazine moiety can be engineered to release active therapeutic agents under physiological conditions, making this compound a promising candidate for targeted therapies.

Recent studies have demonstrated the utility of 2-Ethoxy-6-nitrophenylhydrazine in the synthesis of bioactive molecules with antimicrobial properties. The nitro group's ability to engage in redox reactions has been leveraged to develop compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such findings underscore the compound's versatility and its potential impact on combating antibiotic-resistant pathogens.

In addition to its pharmaceutical applications, 2-Ethoxy-6-nitrophenylhydrazine has found utility in materials science. Its ability to undergo cross-coupling reactions makes it valuable for constructing advanced polymers and functional materials. These materials exhibit unique properties such as luminescence and electrochemical activity, which are relevant for applications in electronics and nanotechnology.

The synthesis of 2-Ethoxy-6-nitrophenylhydrazine itself is a testament to modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling and transition-metal-mediated hydrogenation have enabled efficient production scales suitable for industrial applications. These advancements ensure that researchers have access to high-purity batches of this compound, facilitating further innovation.

The future prospects of 2-Ethoxy-6-nitrophenylhydrazine are promising, with ongoing research exploring new derivatives and applications. Innovations in green chemistry are driving efforts to develop more sustainable synthetic routes, reducing waste and energy consumption without compromising yield or purity. Such initiatives align with global efforts to promote environmentally responsible chemical practices.

In conclusion, 2-Ethoxy-6-nitrophenylhydrazine (CAS No. 1804241-33-5) represents a cornerstone compound in modern chemical research. Its unique structural features and reactivity make it indispensable in pharmaceutical development, materials science, and beyond. As scientific understanding continues to evolve, this compound will undoubtedly play an increasingly pivotal role in shaping the future of medicine and technology.